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Introduction
Mecetronium ethylsulfate (CAS No: 3006-10-8) is a quaternary ammonium compound

recognized for its significant antimicrobial properties.[1][2] As a cationic surfactant, it finds

applications as a disinfectant and antiseptic in various pharmaceutical and healthcare settings.

[3][4][5] This technical guide provides an in-depth overview of the core chemical properties of

Mecetronium ethylsulfate, supported by available data and standardized experimental

methodologies.

Chemical and Physical Properties
Mecetronium ethylsulfate is a white or slightly yellowish, amorphous, and hygroscopic

powder.[3][6] Its chemical structure consists of a positively charged nitrogen atom bonded to a

hexadecyl (cetyl) group, two methyl groups, and one ethyl group, with an ethyl sulfate anion.

This amphiphilic nature is central to its biological activity.

Table 1: Physicochemical Properties of Mecetronium
Ethylsulfate
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Property Value References

IUPAC Name
ethyl-hexadecyl-

dimethylazanium;ethyl sulfate
[1][5]

Synonyms

Mecetronium ethyl sulphate,

Mecetronium etilsulfate,

Ethylhexadecyldimethylammon

ium ethyl sulfate

[1][2][7][8][9]

CAS Number 3006-10-8 [1][2][5][10][11]

Molecular Formula C22H49NO4S [1][2][5][11][12]

Molecular Weight 423.7 g/mol [1][2][8][11][12][13]

Physical State
White or slightly yellowish

powder
[3][5]

Solubility

Readily soluble in water;

Soluble in alcohol and

acetone; Slightly soluble in

ethanol; Practically insoluble in

chloroform. Quantitative data is

not readily available in the

public domain.

[1][3][6]

Melting Point Not determined [10]

Boiling Point Not determined [10]

Stability

Stable under normal

conditions; may decompose in

the presence of strong acids or

bases.

[3]

Mechanism of Action
The primary mechanism of action for Mecetronium ethylsulfate is the disruption of microbial

cell membranes.[1][3][4][5] The positively charged quaternary ammonium cation interacts with

the negatively charged components of the bacterial cell membrane, such as phospholipids and
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proteins. This interaction compromises the structural integrity and permeability of the

membrane, leading to the leakage of essential intracellular components and ultimately, cell

death.

Mechanism of Action of Mecetronium Ethylsulfate
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Disruption of the bacterial cell membrane by Mecetronium ethylsulfate.

Experimental Protocols
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Detailed experimental data for Mecetronium ethylsulfate is not extensively published.

However, standardized methodologies can be applied to determine its chemical and biological

properties.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
The water solubility of Mecetronium ethylsulfate can be determined using the flask method,

which is suitable for substances with solubilities above 10-2 g/L.[5][10]

Methodology:

Preparation of a Saturated Solution: An excess amount of Mecetronium ethylsulfate is

added to a known volume of deionized water in a flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 20 ± 0.5 °C) for a

sufficient period to reach equilibrium (e.g., 24-48 hours).[10]

Phase Separation: The solution is centrifuged or filtered to remove undissolved solid.

Analysis: The concentration of Mecetronium ethylsulfate in the clear aqueous phase is

determined using a suitable analytical method, such as titration or chromatography.
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Workflow for Water Solubility Determination (Flask Method)
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A generalized workflow for determining water solubility.

Evaluation of Antimicrobial Activity (Broth Microdilution
Method)
The minimum inhibitory concentration (MIC) of Mecetronium ethylsulfate against various

microorganisms can be determined using the broth microdilution method.[6][7]
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Methodology:

Preparation of Stock Solution: A stock solution of Mecetronium ethylsulfate is prepared in a

suitable solvent and sterilized.

Serial Dilutions: Serial two-fold dilutions of the stock solution are prepared in a 96-well

microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth).

Inoculation: Each well is inoculated with a standardized suspension of the test

microorganism.

Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24

hours for bacteria).

Determination of MIC: The MIC is determined as the lowest concentration of Mecetronium
ethylsulfate that completely inhibits the visible growth of the microorganism.

Spectroscopic Data
Publicly available spectroscopic data for Mecetronium ethylsulfate is limited. For a compound

of this nature, the following spectroscopic techniques would be instrumental in its

characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR would confirm the

presence of the hexadecyl chain, the ethyl groups, and the methyl groups attached to the

quaternary nitrogen.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR would identify the characteristic

vibrational frequencies of the C-H bonds in the alkyl chains, the C-N bond of the quaternary

ammonium group, and the S=O and S-O bonds of the ethyl sulfate anion.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the cation and to elucidate its fragmentation pattern, confirming the overall

structure.

While specific spectra are not publicly available, researchers requiring this information may

need to perform their own analyses or contact commercial suppliers.
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Conclusion
Mecetronium ethylsulfate is a well-established quaternary ammonium antiseptic with a clear

mechanism of action. While a comprehensive public dataset of its quantitative chemical

properties and spectroscopic data is not readily available, standardized methodologies can be

employed for its analysis. This guide provides a foundational understanding of its key chemical

characteristics and the experimental approaches for their determination, serving as a valuable

resource for professionals in the fields of chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mecetronium Ethylsulfate: A Comprehensive Technical
Review of its Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200209#mecetronium-ethylsulfate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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